Cas no 645378-58-1 ((3-bromo-4-methoxyphenyl)methyl(methyl)amine)

• Product Name: (3-bromo-4-methoxyphenyl)methyl(methyl)amine
• CAS No: 645378-58-1
• MF: C₉H₁₂BrNO
• MW: 230.10168170929
• MDL: MFCD09965830
• CID: 2181809
• PubChem ID: 42282029
• Update Time: 2025-10-22

(3-bromo-4-methoxyphenyl)methyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• (3-Bromo-4-methoxy-benzyl)-methyl-amine
• (3-bromo-4-methoxyphenyl)methyl(methyl)amine
• 645378-58-1
• SB38112
• EN300-869061
• AKOS002635923
• [(3-bromo-4-methoxyphenyl)methyl](methyl)amine
• CS-0301495
• Benzenemethanamine, 3-bromo-4-methoxy-N-methyl-
• SCHEMBL5940467
• DB-120767
• F2169-1236
• 1-(3-Bromo-4-methoxyphenyl)-N-methylmethanamine

• MDL： MFCD09965830
• Inchi： 1S/C9H12BrNO/c1-11-6-7-3-4-9(12-2)8(10)5-7/h3-5,11H,6H2,1-2H3
• InChI Key： YYAJHBPONDSZOP-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)CNC)OC

Computed Properties

• Exact Mass: 229.01023Da
• Monoisotopic Mass: 229.01023Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on (3-bromo-4-methoxyphenyl)methyl(methyl)amine

Comprehensive Analysis of (3-bromo-4-methoxyphenyl)methyl(methyl)amine (CAS No. 645378-58-1): Properties, Applications, and Industry Insights

The compound (3-bromo-4-methoxyphenyl)methyl(methyl)amine (CAS No. 645378-58-1) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. With its unique structural features, including a bromine substituent and a methoxy group, this compound serves as a versatile intermediate in synthetic chemistry. Researchers and industry professionals frequently search for terms like "synthesis of 3-bromo-4-methoxyphenyl derivatives" or "amine-functionalized aromatic compounds", reflecting its relevance in modern drug discovery and material science.

One of the key attributes of 645378-58-1 is its role as a building block for biologically active molecules. Recent trends in AI-driven drug design and high-throughput screening have increased demand for such tailored intermediates. The compound’s electron-rich aromatic ring and polar functional groups make it suitable for cross-coupling reactions, a topic frequently queried in academic databases. Additionally, its potential applications in neurological research align with growing public interest in neurodegenerative disease therapeutics.

From a technical perspective, the physical properties of (3-bromo-4-methoxyphenyl)methyl(methyl)amine—such as solubility in organic solvents and stability under controlled conditions—are critical for laboratory applications. Searches for "amine protection strategies" or "brominated aromatic compound handling" often relate to its practical use. The compound’s molecular weight (248.12 g/mol) and logP value further highlight its utility in medicinal chemistry optimization, a hot topic in preclinical development forums.

Environmental and regulatory considerations are also pivotal. While not classified as hazardous under standard protocols, proper waste disposal methods for halogenated compounds remain a frequent search query. The rise of green chemistry initiatives has spurred interest in catalytic bromination techniques, which could enhance the sustainability of producing derivatives like 645378-58-1. This aligns with broader industry shifts toward eco-friendly synthesis.

In conclusion, (3-bromo-4-methoxyphenyl)methyl(methyl)amine exemplifies the intersection of structural complexity and functional adaptability in modern chemistry. Its applications span drug discovery, material science, and methodology development, making it a subject of enduring relevance. As search trends evolve toward precision synthesis and targeted molecular design, this compound will likely remain a focal point for innovation.